Flumedroxone as a Potential Endocrine Disruptor: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Flumedroxone*
CAS No.:	*15687-21-5*
Cat. No.:	*B108578*

Get Quote

Introduction: Re-evaluating the Endocrine Profile of a Synthetic Progestin

Flumedroxone, a synthetic steroidal progestogen, and its more commonly marketed C17α acetate ester, **flumedroxone** acetate, have a history of use as an antimigraine agent.[1][2] Classified within the 17α-hydroxyprogesterone group, its primary pharmacological activity is described as weakly progestogenic.[3][4] While some sources suggest an absence of other hormonal activities, its classification as a corticosteroid derivative warrants a more thorough investigation into its potential off-target endocrine effects.[3][5]

The endocrine system's exquisite sensitivity to exogenous hormones and hormonally active compounds necessitates a rigorous evaluation of all synthetic steroids for their potential to act as endocrine disruptors. Endocrine disrupting chemicals (EDCs) can interfere with the body's intricate hormonal signaling pathways, potentially leading to adverse health outcomes.[6] Synthetic progestins, as a class, have been identified as potential endocrine disruptors, capable of interacting with various steroid receptors beyond the progesterone receptor (PR).[7][8]

© 2026 BenchChem. All rights reserved.

This technical guide provides a comprehensive framework for researchers and drug development professionals to assess the potential of **Flumedroxone** to act as an endocrine disruptor. It outlines the rationale for such an investigation, details the essential in vitro and in vivo assays, and provides insights into the interpretation of the resulting data. While specific quantitative data on **Flumedroxone**'s receptor binding profile and endocrine disruption potential are not widely available in the public domain, this guide presents the established methodologies and a comparative context to enable a thorough scientific investigation.

The Rationale for Endocrine Disruptor Screening of Flumedroxone

The primary rationale for investigating **Flumedroxone** as a potential endocrine disruptor stems from its nature as a synthetic progestin. Progestins are known to exhibit varying degrees of cross-reactivity with other steroid hormone receptors, including the androgen receptor (AR) and the glucocorticoid receptor (GR).[7][8] This cross-reactivity can lead to unintended agonistic or antagonistic effects on these critical signaling pathways.

Furthermore, the historical classification of **Flumedroxone** as a corticosteroid derivative suggests a potential for interaction with the glucocorticoid receptor.[5] Glucocorticoid signaling plays a crucial role in metabolism, immune function, and stress response, and its disruption can have widespread physiological consequences.

A comprehensive assessment of **Flumedroxone**'s endocrine-disrupting potential is therefore a matter of scientific integrity and public health. This requires a tiered approach to testing, beginning with in vitro assays to determine receptor binding and transactivation, followed by in vivo studies to assess physiological effects.

In Vitro Assessment of Endocrine Activity

In vitro assays provide the foundational data for understanding a compound's potential to interact with specific components of the endocrine system. These assays are crucial for determining receptor binding affinity and the subsequent transcriptional activation or inhibition.

Receptor Binding Assays

© 2026 BenchChem. All rights reserved.

Receptor binding assays are designed to quantify the affinity of a test compound for a specific hormone receptor. These assays typically involve a competitive binding format where the test compound competes with a radiolabeled or fluorescently-labeled native ligand for binding to the receptor.

Table 1: Representative Comparative Receptor Binding Affinities of Various Progestins

Progestin	Progesterone Receptor (PR) RBA (%)	Androgen Receptor (AR) RBA (%)	Glucocorticoid Receptor (GR) RBA (%)
Progesterone	100	1-10	1-5
Medroxyprogesterone Acetate	75-125	20-40	10-20
Levonorgestrel	150-200	50-70	<1
Norethindrone	100-150	15-30	<1
Drospirenone	50-100	<1 (Antagonist)	<1

Note: This table presents a compilation of representative Relative Binding Affinity (RBA) data from various sources and is intended to be illustrative. Actual values can vary depending on the specific assay conditions. Data for **Flumedroxone** is not currently available in the public domain and would need to be determined experimentally.

- Preparation of Receptor Source:
  - Utilize a source of human progesterone receptor, such as recombinant human PR or cytosol preparations from PR-expressing cell lines (e.g., T47D cells).
- Radioligand:
  - Use a high-affinity radiolabeled progestin, such as [^{3}H]-promegestone (R5020), as the tracer.
- Assay Procedure:

© 2026 BenchChem. All rights reserved.

- Incubate a constant concentration of the radioligand with the receptor preparation in the presence of increasing concentrations of unlabeled **Flumedroxone** (the competitor).
- Include a control with no competitor (total binding) and a control with a saturating concentration of a known high-affinity progestin (e.g., unlabeled R5020) to determine non-specific binding.

- Separation and Detection:
  - Separate receptor-bound from free radioligand using a method such as dextran-coated charcoal or filtration.
  - Quantify the radioactivity in the bound fraction using liquid scintillation counting.
- Data Analysis:
  - Plot the percentage of specific binding against the logarithm of the competitor concentration.
  - Determine the IC50 value (the concentration of **Flumedroxone** that inhibits 50% of the specific binding of the radioligand).
  - Calculate the relative binding affinity (RBA) of **Flumedroxone** compared to a reference progestin (e.g., progesterone).[9]

This protocol can be adapted for assessing binding to the Androgen Receptor (AR) and Glucocorticoid Receptor (GR) by using the appropriate receptor source and radioligand (e.g., [^{3}H]-R1881 for AR, [^{3}H]-dexamethasone for GR).

Transcriptional Activation Assays

Transcriptional activation assays determine whether the binding of a compound to a receptor leads to a functional response, i.e., the activation or inhibition of gene expression. These assays typically use reporter gene constructs in engineered cell lines.

- Cell Line:

© 2026 BenchChem. All rights reserved.

- Use a stably transfected cell line expressing the human ERα and a reporter gene (e.g., luciferase) under the control of estrogen-responsive elements (EREs).[2][10][11][12][13]

- Assay Procedure:
  - Culture the cells in a multi-well plate format.
  - Expose the cells to a range of concentrations of **Flumedroxone**.
  - Include a vehicle control (negative control) and a reference estrogen (e.g., 17β-estradiol) as a positive control.

- Reporter Gene Measurement:
  - After an appropriate incubation period, lyse the cells and measure the activity of the reporter gene product (e.g., luminescence for luciferase).

- Data Analysis:
  - Calculate the fold induction of reporter gene activity relative to the vehicle control.
  - Determine the EC50 value (the concentration of **Flumedroxone** that produces 50% of the maximal response).[2]

- Cell Line:
  - Use a stably transfected cell line expressing the human AR and a reporter gene under the control of androgen-responsive elements (AREs).[5][14][15][16][17]

- Assay Procedure:
  - Follow a similar procedure to the ERα transactivation assay, using a reference androgen (e.g., dihydrotestosterone) as the positive control.
  - To assess antagonistic activity, co-treat cells with a fixed concentration of a reference androgen and varying concentrations of **Flumedroxone**.

- Data Analysis:

© 2026 BenchChem. All rights reserved.

- For agonistic activity, determine the EC50 value.
- For antagonistic activity, determine the IC50 value for the inhibition of the reference androgen's effect.

A similar transcriptional activation assay can be developed for the Progesterone Receptor (PR) and Glucocorticoid Receptor (GR) using appropriate cell lines and reporter constructs.

In Vivo Assessment of Endocrine Activity

In vivo assays are essential to understand the physiological consequences of a compound's endocrine activity in a whole organism, taking into account metabolic and pharmacokinetic factors. The Uterotrophic and Hershberger bioassays are the standard screening assays for estrogenic and androgenic/anti-androgenic effects, respectively.

Uterotrophic Bioassay (OECD TG 440)

The Uterotrophic Bioassay assesses the estrogenic or anti-estrogenic activity of a chemical by measuring the change in uterine weight in immature or ovariectomized female rodents.[18][19][20][21]

- Animal Model:
  - Use immature female rats (e.g., Sprague-Dawley or Wistar), typically starting at postnatal day 18-20.
- Dosing:
  - Administer **Flumedroxone** daily for three consecutive days via oral gavage or subcutaneous injection.
  - Include a vehicle control group and a positive control group treated with a reference estrogen (e.g., ethinyl estradiol).
- Endpoint Measurement:
  - On the day after the last dose, euthanize the animals and carefully dissect and weigh the uterus (both wet and blotted weight).

© 2026 BenchChem. All rights reserved.

- Data Analysis:
  - Compare the mean uterine weights of the **Flumedroxone**-treated groups to the vehicle control group using appropriate statistical methods.
  - A statistically significant increase in uterine weight indicates potential estrogenic activity.

Hershberger Bioassay (OECD TG 441)

The Hershberger Bioassay is used to identify substances with androgenic or anti-androgenic activity by measuring the weight changes of five androgen-dependent tissues in castrated male rats.[22][23][24][25][26]

- Animal Model:
  - Use peripubertal male rats, castrated at an appropriate age (e.g., postnatal day 42).
- Dosing for Androgenic Activity:
  - Administer **Flumedroxone** daily for 10 consecutive days.
  - Include a vehicle control group and a positive control group treated with a reference androgen (e.g., testosterone propionate).
- Dosing for Anti-Androgenic Activity:
  - Co-administer **Flumedroxone** and a reference androgen daily for 10 consecutive days.
  - Include a control group receiving only the reference androgen.
- Endpoint Measurement:
  - On the day after the last dose, euthanize the animals and dissect and weigh the five androgen-dependent tissues: ventral prostate, seminal vesicles (with coagulating glands), levator ani-bulbocavernosus muscle, Cowper's glands, and glans penis.
- Data Analysis:


© 2026 BenchChem. All rights reserved.

- For androgenic activity, a statistically significant increase in the weight of at least two of the five tissues indicates a positive result.
- For anti-androgenic activity, a statistically significant decrease in the weight of at least two of the five tissues compared to the reference androgen-only group indicates a positive result.[24]

Visualizing the Pathways and Processes


To better understand the potential mechanisms of action and the experimental workflows, the following diagrams are provided.

Signaling Pathways



Click to download full resolution via product page

Caption: Simplified steroid biosynthesis pathway.[1][7][9]




Click to download full resolution via product page

Caption: Classical progesterone receptor signaling pathway.[3]

© 2026 BenchChem. All rights reserved.


Experimental Workflows



Click to download full resolution via product page

Caption: Workflow for in vitro endocrine disruptor screening.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for in vivo endocrine disruptor screening.

Data Interpretation and Conclusion

The interpretation of data from this tiered testing approach requires a weight-of-evidence evaluation. Positive findings in in vitro receptor binding and transactivation assays for androgen, estrogen, or glucocorticoid receptors would provide mechanistic evidence for potential endocrine disruption. Confirmation of these findings in the in vivo Uterotrophic and Hershberger bioassays would demonstrate a physiological consequence of this interaction.

© 2026 BenchChem. All rights reserved.

Given the limited publicly available data on **Flumedroxone**'s endocrine profile beyond its progestogenic activity, a thorough investigation as outlined in this guide is scientifically warranted. The methodologies described herein represent the current standards for endocrine disruptor screening and will provide the necessary data to comprehensively characterize the endocrine activity of **Flumedroxone**. The findings of such a study would be of significant value to the scientific and regulatory communities, contributing to a more complete understanding of the safety profile of this synthetic steroid.

References

- Elks, J. (2014). The Dictionary of Drugs: Chemical Data, Structures and Bibliographies. Springer.
- Lange, C. A., & Sartorius, C. A. (2011). Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins. Reproductive Sciences, 18(3), 247-257. [Link]
- Sitruk-Ware, R. (2006). New progestogens for contraceptive use.
- Speiser, P. W., & White, P. C. (1998). Congenital adrenal hyperplasia due to steroid 21-hydroxylase deficiency. Clinical endocrinology, 49(4), 411-417. [Link]
- Brandt, M. (n.d.). Chapter 2 Steroid Biosynthesis and Regulation of Cortisol Production. Rose-Hulman Institute of Technology. [Link]
- Kuhl, H. (2015). Progestins as endocrine disrupters in aquatic ecosystems: Concentrations, effects and risk assessment. Pharmacology & therapeutics, 152, 45-56. [Link]
- Mani, S. K. (2009). Progesterone Signaling Mechanisms in Brain and Behavior. Frontiers in neuroendocrinology, 30(3), 346-359. [Link]
- Wikipedia. (2023). **Flumedroxone** acetate. [Link]
- Yakin, M. H., et al. (2023). Progesterone signaling in regulation of luteal steroidogenesis. Reproduction, Fertility and Development, 35(13), 779-792. [Link]

© 2026 BenchChem. All rights reserved.

- Policy Commons. (2016). OECD Test Guideline 458: Androgen Receptor Transactivation Assays. [Link]
- OECD. (2007). Test No. 440: Uterotrophic Bioassay in Rodents. OECD Publishing. [Link]
- OECD. (2016). Test No. 458: Stably Transfected Human Androgen Receptor Transcriptional Activation Assay for Detection of Androgenic Agonist and Antagonist Activity of Chemicals. OECD Publishing. [Link]
- IITR. (n.d.). OECD 455: Estrogen receptor transcriptional activation (ERTA). [Link]
- Policy Commons. (2021). OECD 455: Performance-Based Test Guideline for Stably Transfected Transactivation In Vitro Assays to Detect Estrogen Receptor Agonists and Antagonists. [Link]
- Grokipedia. (2026). **Flumedroxone**. [Link]
- IITR. (n.d.). OECD 441: Hershberger assay. [Link]
- OECD. (2009). Test No. 441: Hershberger Bioassay in Rats. OECD Publishing. [Link]
- OECD. (2009). Test No. 455: The Stably Transfected Human Estrogen Receptor-alpha Transcriptional Activation Assay for Detection of Estrogenic Agonist-Activity of Chemicals. OECD Publishing. [Link]
- National Toxicology Program. (2009). OECD Test Guideline 455: Stably Transfected Transactivation In Vitro Assays to Detect Estrogen Receptor Agonists. [Link]
- National Toxicology Program. (2009). OECD Test Guideline 441: Hershberger Bioassay in Rats. [Link]
- JRC Big Data Analytics Platform. (2015). DB-ALM Method Summary n° 455 : Transactivation Assays to Detect Estrogen Receptor Agonists and Antagonists In Vitro with Stably Transfected Human Cell Lines. [Link]
- Ohta, R., et al. (2012). In vivo screening evaluation of 12 chemicals as candidate endocrine disruptors using ovariectomized mouse uterotrophic bioassay. The Journal of toxicological

© 2026 BenchChem. All rights reserved.

sciences, 37(4), 735–742. [Link]

- Breast Cancer Prevention Partners. (n.d.). Hormone Disruptors and Women's Health. [Link]
- EBSCO. (n.d.). Progesterone receptor assay. [Link]
- GenTarget. (n.d.). Progesterone Pathway. [Link]
- ResearchGate. (n.d.). Progesterone receptors and signaling pathways in normal mammary gland...[Link]
- Hormones Matter. (2013). Does it matter that hormonal contraceptives are endocrine disrupting chemicals?. [Link]
- INDIGO Biosciences. (n.d.). Rabbit Progesterone Receptor. [Link]
- OECD. (2016). Test No. 458: Stably Transfected Human Androgen Receptor Transcriptional Activation Assay for Detection of Androgenic Agonist and Antagonist Activity of Chemicals. [Link]
- Britannica. (2026). Steroid - Biosynthesis, Metabolism, Hormones. [Link]
- Concept Life Sciences. (n.d.). Assay Card | Androgen Receptor Assay Test No458. [Link]
- EPA. (n.d.). In vivo Hershberger Assay. [Link]
- Ceger, P., et al. (2020). DEVELOPMENT OF A CURATED HERSHBERGER DATABASE. Reproductive toxicology (Elmsford, N.Y.), 96, 229–241. [Link]
- Clue. (2019). Progestin: What is it? Side Effects, Progestin vs. Progesterone, and More. [Link]
- DTIC. (n.d.). Novel Small Molecule Antagonists of the Interaction of the Androgen Receptor and Transcriptional Co-regulators. [Link]
- OECD. (2007). Test No. 440: Uterotrophic Bioassay in Rodents. [Link]
- INDIGO Biosciences. (n.d.). Human Progesterone Receptor. [Link]

© 2026 BenchChem. All rights reserved.

- Kleinstreuer, N. C., et al. (2017). A Curated Database of Rodent Uterotrophic Bioactivity. Environmental health perspectives, 125(5), 056001. [Link]
- Casas-Rodríguez, A., et al. (2023). Potential oestrogenic effects (following the OECD test guideline 440) and thyroid dysfunction induced by pure cylindrospermopsin and microcystin-LR in ovariectomized rats. Environmental research, 226, 115671. [Link]
- Creative BioMart. (n.d.). Progesterone Receptor Competitor Assay Kit, Red. [Link]
- GenomeMe. (n.d.). Progesterone Receptor Antibody. [Link]
- Labrie, F., et al. (1985). Characteristics of interaction of the antiandrogen flutamide with the androgen receptor in various target tissues. Molecular and cellular endocrinology, 43(2-3), 103–110. [Link]
- gsrs. (n.d.). **FLUMEDROXONE**. [Link]
- Nguyen, T. V., et al. (2007). Flutamide and cyproterone acetate exert agonist effects: induction of androgen receptor-dependent neuroprotection. Endocrinology, 148(6), 2936–2944. [Link]
- Wikipedia. (n.d.). **Flumedroxone**. [Link]
- ResearchGate. (2011). Glucocorticoid receptor activity discriminates between progesterone and medroxyprogesterone acetate effects in breast cells. [Link]
- Gao, X., et al. (2016). The antiandrogen flutamide is a novel aryl hydrocarbon receptor ligand that disrupts bile acid homeostasis in mice through induction of Abcc4. Archives of toxicology, 90(8), 1989–2000. [Link]
- Ramamoorthy, S., & Cidlowski, J. A. (2016). Glucocorticoid receptor signaling in health and disease. Annual review of pharmacology and toxicology, 56, 133–155. [Link]
- Mitchell, S. H., et al. (2011). Combination of resveratrol and antiandrogen flutamide has synergistic effect on androgen receptor inhibition in prostate cancer cells. Anticancer research, 31(10), 3323–3330. [Link]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Comparison between Steroid Binding to Progesterone Membrane Receptor α (mPRα) and to Progesterone Nuclear Receptor: Correlation with Physicochemical Properties Assessed by Comparative Molecular Field Analysis and Identification of mPRα-specific Agonists - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Flumedroxone - Wikipedia [en.wikipedia.org]
- 3. Flumedroxone acetate - Wikipedia [en.wikipedia.org]
- 4. scispace.com [scispace.com]
- 5. (6alpha)-17-Hydroxy-6-(trifluoromethyl)pregn-4-ene-3,20-dione | C22H29F3O3 | CID 20055352 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Flutamide and cyproterone acetate exert agonist effects: induction of androgen receptor-dependent neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. A direct comparison of the transcriptional activities of progestins used in contraception and menopausal hormone therapy via the mineralocorticoid receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Comparison of progesterone and glucocorticoid receptor binding and stimulation of gene expression by progesterone, 17-alpha hydroxyprogesterone caproate (17-OHPC), and related progestins - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Ligand-induced differentiation of glucocorticoid receptor (GR) trans-repression and transactivation: preferential targetting of NF-kappaB and lack of I-kappaB involvement - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. adooq.com [adooq.com]
- 12. epa.gov [epa.gov]
- 13. Advancing Endocrine Disruptors via In Vitro Evaluation: Recognizing the Significance of the Organization for Economic Co-Operation and Development and United States Environmental Protection Agency Guidelines, Embracing New Assessment Methods, and the Urgent Need for a Comprehensive Battery of Tests - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 14. efsa.europa.eu [efsa.europa.eu]
- 15. selleckchem.com [selleckchem.com]
- 16. The antiandrogen flutamide is a novel aryl hydrocarbon receptor ligand that disrupts bile acid homeostasis in mice through induction of Abcc4 - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Characteristics of interaction of the antiandrogen flutamide with the androgen receptor in various target tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. epa.gov [epa.gov]
- 19. epa.gov [epa.gov]
- 20. epa.gov [epa.gov]
- 21. A comparison of progestin and androgen receptor binding using the CoMFA technique - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. researchgate.net [researchgate.net]
- 24. Selective progesterone receptor modulator - Wikipedia [en.wikipedia.org]
- 25. mdpi.com [mdpi.com]
- 26. abmole.com [abmole.com]

- To cite this document: BenchChem. [Flumedroxone as a Potential Endocrine Disruptor: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b108578/docs#flumedroxone-as-a-potential-endocrine-disruptor-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.